Cas no 105401-74-9 (4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate)

4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate structure
105401-74-9 structure
Product Name:4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate
CAS No:105401-74-9
Molecular Formula:C12H18O3
Molecular Weight:210.269524097443
CID:2623839

4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate Properties

Names and Identifiers

    • 4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate
    • InChIKey: RTKRXBCHSPGXGF-UHFFFAOYSA-N
    • Inchi: 1S/C10H14O.C2H4O2/c11-9-4-3-8-6-1-2-7(5-6)10(8)9;1-2(3)4/h3-4,6-11H,1-2,5H2;1H3,(H,3,4)
    • SMILES: OC1C=CC2C3CCC(C3)C21.OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Heavy Atom Count: 15
  • Complexity: 240
  • Topological Polar Surface Area: 57.5

4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0085GQ-50mg
4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate
105401-74-9 95%
50mg
$774.00

4,7-Methano-1H-inden-1-ol, 3a,4,5,6,7,7a-hexahydro-, acetate Related Literature

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